Cas no 2034558-18-2 (1-{4-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl}-3-phenylpropan-1-one)

• Product Name: 1-{4-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl}-3-phenylpropan-1-one
• CAS No: 2034558-18-2
• MF: C₂₀H₂₅N₃O₂
• MW: 339.431404829025
• CID: 6385492
• PubChem ID: 121017911
• Update Time: 2025-05-26

1-{4-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl}-3-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl}-3-phenylpropan-1-one
• 2034558-18-2
• 1-[4-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl]-3-phenylpropan-1-one
• 1-(4-((2,6-dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)-3-phenylpropan-1-one
• F6479-4211
• 1-{4-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}-3-phenylpropan-1-one
• AKOS026691219

• Inchi： 1S/C20H25N3O2/c1-15-14-19(22-16(2)21-15)25-18-10-12-23(13-11-18)20(24)9-8-17-6-4-3-5-7-17/h3-7,14,18H,8-13H2,1-2H3
• InChI Key： NTFALLMSIOTCSO-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)N=C(C)N=1)C1CCN(C(CCC2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 339.19467705g/mol
• Monoisotopic Mass: 339.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.3Ų

Additional information on 1-{4-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl}-3-phenylpropan-1-one

Comprehensive Overview of 1-{4-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl}-3-phenylpropan-1-one (CAS No. 2034558-18-2)

The compound 1-{4-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl}-3-phenylpropan-1-one, identified by its CAS number 2034558-18-2, is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine core linked to a 2,6-dimethylpyrimidine moiety and a phenylpropanone group, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in modern therapeutics.

In recent years, the demand for novel small-molecule compounds like 2034558-18-2 has surged, driven by advancements in precision medicine and targeted therapy. The compound's oxypiperidine and pyrimidine functionalities are frequently explored in the context of cancer research, neurodegenerative diseases, and metabolic disorders. These areas align with trending topics in scientific literature and public health discussions, such as the search for next-generation therapeutics with improved efficacy and fewer side effects.

The synthesis of 1-{4-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl}-3-phenylpropan-1-one involves sophisticated organic chemistry techniques, including cross-coupling reactions and heterocyclic ring formation. Its molecular weight and lipophilicity suggest favorable drug-like properties, a key consideration for medicinal chemists optimizing compounds for oral bioavailability. These characteristics are often highlighted in AI-driven drug design platforms, which prioritize molecules with balanced ADMET profiles.

From a commercial perspective, CAS 2034558-18-2 is primarily available through custom synthesis providers and research chemical suppliers. Its applications extend to high-throughput screening libraries and structure-activity relationship (SAR) studies. The growing interest in fragment-based drug discovery further underscores the relevance of such compounds, as they serve as valuable scaffolds for optimizing binding affinity and selectivity.

Safety and regulatory aspects of 1-{4-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl}-3-phenylpropan-1-one are critical for laboratory handling. While not classified as hazardous under standard guidelines, proper personal protective equipment (PPE) and ventilation are recommended during manipulation. Researchers frequently search for MSDS/SDS documentation and stability data for such compounds, reflecting broader concerns about lab safety and compound storage best practices.

Analytical characterization of 2034558-18-2 typically employs HPLC, NMR, and mass spectrometry to verify purity and structural integrity. These techniques align with the quality control standards demanded by pharmaceutical R&D and academic research. The compound's chromatographic behavior and spectroscopic fingerprints are often compared to computational predictions, a practice gaining traction in cheminformatics workflows.

Future directions for 1-{4-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl}-3-phenylpropan-1-one research may include cocrystal engineering to improve solubility or prodrug derivatization for enhanced delivery. Its structural features also make it a candidate for photopharmacology applications, where light-sensitive modifications could enable spatiotemporal control of activity—an emerging frontier in drug development.